
Personal protective equipment for handling
Nornicotine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nornicotine

Cat. No.: B140904 Get Quote

Essential Safety and Handling Guide for Nornicotine
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with nornicotine. Adherence to these procedures is vital for ensuring

personal safety and minimizing environmental contamination. Nornicotine is a toxic chemical

that requires careful management in a controlled laboratory setting.

Hazard Identification and GHS Classification
Nornicotine is classified as a hazardous substance.[1][2] It is toxic if swallowed, in contact with

skin, or inhaled.[1][3] It is also known to cause skin and serious eye irritation and may lead to

respiratory irritation.[1][2][3][4]

Table 1: GHS Hazard Statements for Nornicotine
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Hazard Code Hazard Statement Signal Word Pictogram(s)

H301 Toxic if swallowed Danger 💀

H311
Toxic in contact with

skin
Danger 💀

H331 Toxic if inhaled Danger 💀

H315 Causes skin irritation Warning ❗

H319
Causes serious eye

irritation
Warning ❗

H335
May cause respiratory

irritation
Warning ❗

Source:[1][3]

Physical and Chemical Properties
Understanding the physical and chemical properties of nornicotine is essential for safe

handling and storage.

Table 2: Physical and Chemical Properties of Nornicotine

Property Value

Physical State Liquid[5]

Appearance Colorless[5]

Molecular Formula C₉H₁₂N₂[1]

Molecular Weight 148.20 g/mol [1]

Boiling Point 269.9 °C at 760 mmHg[3]

Flash Point 101 °C / 213.8 °F[5]
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A comprehensive PPE plan is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.[6] The use of PPE should be considered the final barrier after

engineering controls and safe work practices have been implemented.[7]

Table 3: Recommended Personal Protective Equipment for Handling Nornicotine

Body Part PPE Recommendation
Specifications and Best
Practices

Hands
Double chemical-resistant

gloves

Use powder-free nitrile or

similar chemically resistant

gloves.[7][8] Double gloving is

recommended.[7] Change

gloves every 30-60 minutes or

immediately if contamination is

known or suspected.[7]

Body
Chemical-resistant lab coat or

gown

Wear a long-sleeved,

disposable gown over personal

clothing.[3][8] Ensure cuffs are

tucked under the outer glove.

[7]

Eyes/Face
Tightly fitting safety goggles

and face shield

Goggles should conform to EN

166 (EU) or NIOSH (US)

standards.[3] A face shield

should be used in conjunction

with goggles, especially when

there is a risk of splashes.[9]

[10]

Respiratory Full-face respirator

A NIOSH/MSHA-approved

respirator is required if

engineering controls (e.g.,

fume hood) are not available

or sufficient, or if aerosols may

be generated.[3][4][8]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling nornicotine in a laboratory

environment.

Pre-Handling Preparations
Consult SDS: Always review the Safety Data Sheet (SDS) for nornicotine before use.[3][4]

[5][11]

Verify Engineering Controls: Ensure a certified chemical fume hood is operational.[4] Confirm

the availability and functionality of a safety shower and eye wash station.[4]

Assemble PPE: Don all required PPE as specified in Table 3 before entering the handling

area.[3]

Prepare Work Area: Designate a specific area for handling nornicotine. Cover the work

surface with absorbent, disposable bench paper.

Gather Materials: Ensure all necessary equipment (e.g., non-sparking tools, sealed

containers) is within the designated area to minimize movement.[3]

Handling Procedure
Work Within a Fume Hood: Conduct all manipulations of nornicotine inside a certified

chemical fume hood to prevent inhalation exposure.[3][11]

Prevent Aerosol Generation: Handle the substance carefully to avoid the formation of

aerosols.[11]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[3][5] Wash hands

thoroughly after handling, even if gloves were worn.[3][4]

Container Management: Keep containers of nornicotine tightly sealed when not in use.[3]

[11]

Storage: Store nornicotine in a cool, dry, and well-ventilated area, away from incompatible

materials like strong oxidizing agents.[3][5] The storage area should be locked.[3]
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Post-Handling Actions
Decontamination: Wipe down the work surface and any equipment used with an appropriate

cleaning agent.

PPE Removal: Remove PPE carefully to avoid cross-contamination. The outer pair of gloves

should be removed first, followed by the gown, face shield, goggles, and inner gloves.[7]

Hand Washing: Immediately wash hands with soap and water after removing all PPE.[4][7]

Disposal Plan
Nornicotine and any contaminated materials must be treated as hazardous waste.

Waste Segregation: Collect all nornicotine waste, including empty containers, contaminated

PPE, and absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste

container.[4]

Prohibited Disposal: Do not dispose of nornicotine with household garbage or discharge it

into the sewage system.[11]

Incineration: The recommended disposal method is to dissolve the material in a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4]

Regulatory Compliance: All disposal must be carried out in accordance with applicable local,

state, and federal regulations for hazardous waste.[3][5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 4: First-Aid Measures for Nornicotine Exposure
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[3][5] If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water for at least 15 minutes.[4][5] Seek

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[4]

[5] Remove contact lenses if present and easy

to do.[3] Seek immediate medical attention.[4]

Ingestion

Rinse the mouth with water.[3][5] Do NOT

induce vomiting. Seek immediate emergency

medical help.[3]

Spill Management

Evacuate non-essential personnel from the area.

Wearing full PPE, contain the spill using an inert absorbent material.

Collect the absorbed material using non-sparking tools and place it into a sealed container

for hazardous waste disposal.[3]

Ventilate the area and decontaminate the spill site thoroughly.[4]

Nornicotine Handling and Emergency Workflow
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Start: Prepare to Handle Nornicotine

Verify Engineering Controls (Fume Hood, Eyewash)

Don Full PPE (Gloves, Gown, Goggles, Respirator)

Handle Nornicotine in Fume Hood

Spill or Exposure Occurs?

No Incident

No

Execute Spill / Exposure Protocol

Yes

Decontaminate Work Area & Equipment

Dispose of Hazardous Waste Properly

Remove PPE Correctly

End: Procedure Complete

Administer First Aid & Seek Medical Attention

Report Incident

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for nornicotine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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